1-(3,4-Dimethoxyphenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Brand Name: Vulcanchem
CAS No.:
VCID: VC14958297
InChI: InChI=1S/C26H22N2O5/c1-14-5-7-18-17(11-14)24(29)22-23(16-6-8-19(31-3)20(13-16)32-4)28(26(30)25(22)33-18)21-12-15(2)9-10-27-21/h5-13,23H,1-4H3
SMILES:
Molecular Formula: C26H22N2O5
Molecular Weight: 442.5 g/mol

1-(3,4-Dimethoxyphenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

CAS No.:

Cat. No.: VC14958297

Molecular Formula: C26H22N2O5

Molecular Weight: 442.5 g/mol

* For research use only. Not for human or veterinary use.

1-(3,4-Dimethoxyphenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione -

Specification

Molecular Formula C26H22N2O5
Molecular Weight 442.5 g/mol
IUPAC Name 1-(3,4-dimethoxyphenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
Standard InChI InChI=1S/C26H22N2O5/c1-14-5-7-18-17(11-14)24(29)22-23(16-6-8-19(31-3)20(13-16)32-4)28(26(30)25(22)33-18)21-12-15(2)9-10-27-21/h5-13,23H,1-4H3
Standard InChI Key MWTJCNBSDYFWJA-UHFFFAOYSA-N
Canonical SMILES CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NC=CC(=C4)C)C5=CC(=C(C=C5)OC)OC

Introduction

1-(3,4-Dimethoxyphenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound with a molecular formula of C26H22N2O5 and a molecular weight of approximately 442.5 g/mol . This compound belongs to the chromeno[2,3-c]pyrrole class, which is known for its diverse biological activities and potential applications in pharmaceutical research.

Synthesis and Preparation

While specific synthesis details for this compound are not readily available in the provided sources, compounds of similar structure often involve multi-step reactions, including condensation and cyclization processes. The synthesis typically requires careful control of reaction conditions to achieve the desired structure.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies should focus on its synthesis optimization, biological activity screening, and potential applications in drug development. The compound's structural features suggest it could be a candidate for further investigation in pharmacological research.

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